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Compound of Interest

9-O-Methyl-4-Hydroxyboeravinone
B

cat. No.: B15590369

Compound Name:

Essential Safety and Handling Guide for 9-O-
Methyl-4-Hydroxyboeravinone B

Disclaimer: No specific Safety Data Sheet (SDS) for 9-O-Methyl-4-Hydroxyboeravinone B
(CAS No. 333798-10-0) is publicly available. This guide is based on the SDS for the closely
related compound, Boeravinone B, and general principles of laboratory safety. It is imperative
to conduct a thorough risk assessment before handling this chemical.

Hazard Identification and Personal Protective
Equipment (PPE)

While specific toxicity data for 9-O-Methyl-4-Hydroxyboeravinone B is not available, the
related compound Boeravinone B is classified with specific hazards. Researchers should
handle 9-O-Methyl-4-Hydroxyboeravinone B with the assumption of similar risks.

Recommended Personal Protective Equipment (PPE):
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Protection Type Specification Rationale

To prevent inhalation of dust or
) NIOSH-approved N95, R95, or )
Respiratory ) aerosols, especially when
P95 respirator ) )
handling the solid compound.

Chemical splash goggles or a To protect eyes from splashes,

Eye/Face ) )
face shield mists, or dust.
Hand Chemical-resistant gloves To prevent skin contact. Do not
an
(e.g., Nitrile rubber) wear leather or fabric gloves.
Long-sleeved lab coat or )
) ) ] To protect skin from
Body chemical-resistant suit (e.g.,

contamination.
Tyvek)

Closed-toe shoes, preferably _
Footwear ) ) To protect feet from spills.
chemical-resistant boots

Operational Plan: Step-by-Step Handling Procedure

This section outlines the procedural steps for the safe handling of 9-O-Methyl-4-
Hydroxyboeravinone B in a laboratory setting.

2.1. Receiving and Storage:
e Upon receipt, inspect the container for any damage or leaks.

e Store in a cool, dry, and well-ventilated area, away from incompatible materials such as
strong oxidizing agents. The recommended storage temperature is between 2°C and 8°C.

o Keep the container tightly closed.
2.2. Weighing and Aliquoting (Solid Form):

o Perform all manipulations of the solid compound within a certified chemical fume hood to
minimize inhalation exposure.

o Wear all recommended PPE.
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e Use dedicated spatulas and weighing boats.
» Clean the weighing area and equipment thoroughly after use.
2.3. Dissolution and Solution Handling:

o A standard solution can be prepared by dissolving the compound in a suitable solvent like
methanol.[1]

o Add the solvent to the weighed compound slowly to avoid splashing.

« If the solution needs to be stored, use a tightly sealed container and store it at the
recommended temperature.

2.4. Experimental Use:

o Clearly label all solutions containing the compound.

e When using the compound in experiments, ensure adequate ventilation.
e Avoid generating aerosols or mists.

Disposal Plan

All waste materials contaminated with 9-O-Methyl-4-Hydroxyboeravinone B must be treated
as hazardous waste.

e Solid Waste:

o Collect unused solid compound, contaminated gloves, weighing boats, and other
disposable materials in a dedicated, labeled hazardous waste container.

e Liquid Waste:

o Collect all solutions containing the compound in a labeled, sealed hazardous waste
container.

o Do not pour solutions down the drain.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.mdpi.com/2297-8739/9/7/177
https://www.benchchem.com/product/b15590369?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15590369?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

» Disposal Method:

o Dispose of all waste through your institution's environmental health and safety office,

following all local, state, and federal regulations for chemical waste disposal.

Emergency Procedures

Exposure Route

First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, seek immediate medical attention.

Skin Contact

Immediately wash the affected area with soap
and plenty of water. Remove contaminated
clothing. If skin irritation occurs, seek medical

attention.

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses if present and easy to
do. Continue rinsing and seek immediate

medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water and seek immediate medical attention.

Workflow for Safe Handling

The following diagram illustrates the key steps for the safe handling of 9-O-Methyl-4-

Hydroxyboeravinone B from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15590369#personal-protective-equipment-for-
handling-9-0-methyl-4-hydroxyboeravinone-b]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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